Cas no 2172144-49-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}butanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}butanoic acid
• CAS No: 2172144-49-7
• MF: C₂₃H₂₁N₃O₅S
• MW: 451.49494433403
• CID: 6524392
• PubChem ID: 165536024
• Update Time: 2025-05-25

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}butanoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}butanoic acid
• EN300-1513827
• 2172144-49-7

• Inchi： 1S/C23H21N3O5S/c1-13(10-20(27)28)24-21(29)19-12-32-22(25-19)26-23(30)31-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12-13,18H,10-11H2,1H3,(H,24,29)(H,27,28)(H,25,26,30)
• InChI Key： HNSIIZUNDBFEEJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC(C)CC(=O)O)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.12019195g/mol
• Monoisotopic Mass: 451.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}butanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}butanoic acid: A Comprehensive Overview

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}butanoic acid, with CAS number 2172144-49-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a thiazole ring, and a butanoic acid moiety. The integration of these functional groups makes it a versatile molecule with potential applications in peptide synthesis, medicinal chemistry, and bioconjugation.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality of the molecule. This feature has been extensively exploited in solid-phase peptide synthesis (SPPS), where the Fmoc group is used to protect amino termini during the assembly of peptide chains. Recent advancements in SPPS have further enhanced the efficiency and scalability of using Fmoc-containing reagents, making this compound an invaluable tool in modern drug discovery pipelines.

The presence of the thiazole ring adds another layer of complexity and functionality to the molecule. Thiazoles are heterocyclic compounds known for their stability and ability to participate in various chemical reactions. In this compound, the thiazole ring is substituted with an Fmoc-amino group at position 2 and a formamido group at position 4. This substitution pattern suggests that the molecule could serve as a building block for constructing more elaborate structures with tailored biological activities.

The butanoic acid moiety at the terminus of the molecule introduces carboxylic acid functionality, which can be further modified or utilized in various chemical transformations. For instance, esterification or amidation of the carboxylic acid group could lead to derivatives with enhanced pharmacokinetic properties or improved bioavailability. Recent studies have highlighted the importance of such modifications in optimizing drug candidates for clinical applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, coupling reactions, and protecting group strategies. The use of Fmoc as a protecting group ensures that intermediate steps are well-controlled and that sensitive functionalities are preserved throughout the synthesis. Researchers have also explored alternative synthetic routes to improve yield and reduce costs, leveraging advances in catalytic chemistry and green synthetic methods.

From a biological standpoint, this compound has shown promise in various assays targeting enzyme inhibition and receptor modulation. Its unique structure allows it to interact with specific biological targets, making it a valuable lead compound for developing novel therapeutics. For example, recent studies have demonstrated its potential as an inhibitor of certain proteases involved in inflammatory pathways, highlighting its role in anti-inflammatory drug development.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, binding affinities, and pharmacophore characteristics. These findings have been instrumental in guiding medicinal chemists toward optimizing its biological activity while minimizing off-target effects.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}butanoic acid stands as a testament to the ingenuity of modern chemical synthesis and its application in drug discovery. With its versatile structure and promising biological profile, this compound continues to be a focal point for researchers seeking innovative solutions in medicinal chemistry.